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Compound of Interest

Compound Name: 3-Methylhexyl Acetate

CAS No.: 50373-54-1

Cat. No.: B1417962 Get Quote

This guide provides a comprehensive technical overview of 3-Methylhexyl Acetate, a

significant ester in the fields of flavor, fragrance, and chemical synthesis. It is intended for

researchers, scientists, and professionals in drug development and related industries, offering

in-depth insights into its molecular characteristics, synthesis, applications, and safety protocols.

Introduction and Core Concepts
3-Methylhexyl Acetate (CAS No. 50373-54-1) is an organic compound classified as an ester

of acetic acid and 3-methylhexanol.[1][2] It is a colorless liquid recognized for its characteristic

fruity aroma, which has led to its widespread use in the food and cosmetic industries.[1][2]

Structurally, it features a six-carbon chain with a methyl group at the third position, a key

feature influencing its distinct sensory properties.[2] This guide delves into the fundamental

chemical and physical properties of 3-Methylhexyl Acetate, providing a robust foundation for

its application and handling in a laboratory and industrial setting.

Molecular and Physicochemical Profile
A thorough understanding of the molecular and physicochemical properties of 3-Methylhexyl
Acetate is paramount for its effective application. These properties dictate its behavior in

various matrices and are crucial for formulation, quality control, and safety assessments.

Chemical Structure and Isomerism
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The molecular formula for 3-Methylhexyl Acetate is C₉H₁₈O₂.[1][3][4] The presence of a chiral

center at the third carbon atom of the hexyl chain means that 3-Methylhexyl Acetate can exist

as two enantiomers: (R)-3-methylhexyl acetate and (S)-3-methylhexyl acetate. The

stereochemistry can influence the biological activity and sensory properties of the molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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